molecular formula C20H23NO3 B5762736 2-(4-butyrylphenoxy)-N-(4-ethylphenyl)acetamide

2-(4-butyrylphenoxy)-N-(4-ethylphenyl)acetamide

Cat. No. B5762736
M. Wt: 325.4 g/mol
InChI Key: HIZQVMFNOGEXJB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-butyrylphenoxy)-N-(4-ethylphenyl)acetamide, also known as GW501516, is a synthetic drug that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was originally developed for its potential use in treating metabolic and cardiovascular diseases. However, it has gained popularity in the sports and fitness industry as a performance-enhancing drug due to its ability to increase endurance and fat burning.

Mechanism of Action

2-(4-butyrylphenoxy)-N-(4-ethylphenyl)acetamide works by activating PPARδ, a nuclear receptor that plays a key role in regulating lipid and glucose metabolism. Activation of PPARδ leads to increased fatty acid oxidation and glucose uptake in skeletal muscle, resulting in improved endurance and energy metabolism.
Biochemical and Physiological Effects
Studies have shown that 2-(4-butyrylphenoxy)-N-(4-ethylphenyl)acetamide can improve endurance and exercise performance in both animal and human models. It has also been shown to increase fat burning and reduce body weight in obese individuals. Additionally, it has been found to have anti-inflammatory and antioxidant effects, which may contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

2-(4-butyrylphenoxy)-N-(4-ethylphenyl)acetamide has several advantages for use in laboratory experiments. It is highly specific for PPARδ and has a long half-life, making it easy to administer and study. However, its potential for abuse as a performance-enhancing drug and lack of long-term safety data are limitations that should be considered.

Future Directions

There are several potential future directions for research on 2-(4-butyrylphenoxy)-N-(4-ethylphenyl)acetamide. These include investigating its potential use in treating other metabolic and cardiovascular diseases, exploring its effects on muscle regeneration and repair, and further elucidating its mechanism of action at the molecular level. Additionally, more research is needed to fully understand the potential risks and benefits of using 2-(4-butyrylphenoxy)-N-(4-ethylphenyl)acetamide as a performance-enhancing drug.

Synthesis Methods

The synthesis of 2-(4-butyrylphenoxy)-N-(4-ethylphenyl)acetamide involves several steps, including the reaction of 4-ethylphenol with butyryl chloride to form 4-butyrylphenol. This is then coupled with 2-chloro-N-(2-methyl-4-nitrophenyl)acetamide to form the final product.

Scientific Research Applications

2-(4-butyrylphenoxy)-N-(4-ethylphenyl)acetamide has been extensively studied for its potential therapeutic uses in treating metabolic disorders such as obesity, diabetes, and dyslipidemia. It has also been investigated for its potential use in treating cardiovascular diseases such as atherosclerosis and heart failure.

properties

IUPAC Name

2-(4-butanoylphenoxy)-N-(4-ethylphenyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H23NO3/c1-3-5-19(22)16-8-12-18(13-9-16)24-14-20(23)21-17-10-6-15(4-2)7-11-17/h6-13H,3-5,14H2,1-2H3,(H,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HIZQVMFNOGEXJB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC(=O)C1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)CC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H23NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

325.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4-butyrylphenoxy)-N-(4-ethylphenyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.